Cas no 130422-89-8 (3-Cyclohexene-1-carboxylicacid, 5-methyl-)

3-Cyclohexene-1-carboxylicacid, 5-methyl- structure
130422-89-8 structure
Product Name:3-Cyclohexene-1-carboxylicacid, 5-methyl-
CAS No:130422-89-8
MF:C8H12O2
MW:140.179682731628
CID:102626
PubChem ID:14572584
Update Time:2025-04-18

3-Cyclohexene-1-carboxylicacid, 5-methyl- Chemical and Physical Properties

Names and Identifiers

    • 3-Cyclohexene-1-carboxylicacid, 5-methyl-
    • 3-Cyclohexene-1-carboxylic acid, 5-methyl- (9CI)
    • 5-methylcyclohex-3-ene-1-carboxylic acid
    • AKOS006383102
    • SCHEMBL17011120
    • 130422-89-8
    • DTXSID70561815
    • Inchi: 1S/C8H12O2/c1-6-3-2-4-7(5-6)8(9)10/h2-3,6-7H,4-5H2,1H3,(H,9,10)
    • InChI Key: HKCPDPSBVNMCBM-UHFFFAOYSA-N
    • SMILES: OC(C1CC=CC(C)C1)=O

Computed Properties

  • Exact Mass: 140.08376
  • Monoisotopic Mass: 140.083729621g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 10
  • Rotatable Bond Count: 1
  • Complexity: 161
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 2
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.6
  • Topological Polar Surface Area: 37.3Ų

Experimental Properties

  • PSA: 37.3
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